Cas no 15933-07-0 (Ethyl 2-oxobutanoate)

• Product Name: Ethyl 2-oxobutanoate
• CAS No: 15933-07-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD03265336
• CID: 50261
• PubChem ID: 85195
• Update Time: 2025-11-02

Ethyl 2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxobutanoate
• Ethyl 3-oxobutanoate sodium salt
• Ethyl acetoacetate sodium salt
• ethyl 2-oxobutanoate(SALTDATA: FREE)

• MDL： MFCD03265336
• Inchi： 1S/C6H10O3/c1-3-5(7)6(8)9-4-2/h3-4H2,1-2H3
• InChI Key： FJAKCEHATXBFJT-UHFFFAOYSA-N
• SMILES： O(C(C(CC)=O)=O)CC

Computed Properties

• Exact Mass: 130.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8

Experimental Properties

• Density: 1.1066 (rough estimate)
• Melting Point: 168 ºC (dec.)
• Boiling Point: 162.05°C (estimate)
• Refractive Index: 1.4730 (estimate)
• PSA: 43.37000
• LogP: 0.52860

Ethyl 2-oxobutanoate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-oxobutanoate

Ethyl 2-oxobutanoate (CAS No. 15933-07-0): Properties, Applications, and Market Insights

Ethyl 2-oxobutanoate (CAS No. 15933-07-0), also known as ethyl 2-oxobutyrate or ethyl acetoacetate, is a versatile organic compound widely used in the chemical and pharmaceutical industries. This ester derivative of 2-oxobutanoic acid is valued for its unique chemical properties, making it a key intermediate in synthetic chemistry. With the increasing demand for sustainable and high-performance chemicals, ethyl 2-oxobutanoate has gained attention for its role in green chemistry and bio-based product development.

The molecular formula of ethyl 2-oxobutanoate is C6H10O3, and it features a keto group adjacent to an ester functionality. This structural characteristic enables its participation in various chemical reactions, including condensation, alkylation, and reduction. Researchers and manufacturers often search for "ethyl 2-oxobutanoate synthesis" or "CAS 15933-07-0 applications" to explore its potential in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemicals.

One of the trending topics in the chemical industry is the shift toward sustainable and eco-friendly processes. Ethyl 2-oxobutanoate aligns with this trend as it can be derived from renewable resources, such as bio-based ethanol and ketones. Searches like "green synthesis of ethyl 2-oxobutanoate" or "bio-based ethyl acetoacetate" reflect the growing interest in environmentally friendly production methods. Additionally, its low toxicity profile makes it a preferred choice for applications requiring safer chemical alternatives.

In the pharmaceutical sector, ethyl 2-oxobutanoate serves as a building block for active pharmaceutical ingredients (APIs). Its reactivity allows for the synthesis of heterocyclic compounds, which are crucial in drug development. Queries such as "ethyl 2-oxobutanoate in drug synthesis" or "CAS 15933-07-0 pharmaceutical uses" highlight its significance in medicinal chemistry. The compound's role in creating anti-inflammatory and antimicrobial agents has further boosted its demand.

The flavor and fragrance industry also benefits from ethyl 2-oxobutanoate due to its fruity and sweet aroma. It is commonly used in artificial flavorings for beverages, confectionery, and dairy products. Searches like "ethyl 2-oxobutanoate in food flavors" or "ethyl acetoacetate fragrance applications" demonstrate its relevance in this sector. As consumers increasingly seek natural and clean-label products, the compound's compatibility with natural flavor systems adds to its appeal.

Market trends indicate a steady growth in the demand for ethyl 2-oxobutanoate, driven by its diverse applications and the push for sustainable chemicals. Industry reports often focus on "ethyl 2-oxobutanoate market analysis" or "CAS 15933-07-0 suppliers" to track its commercial trajectory. With advancements in catalytic processes and biotechnology, the production of ethyl 2-oxobutanoate is expected to become more efficient and cost-effective.

In conclusion, ethyl 2-oxobutanoate (CAS No. 15933-07-0) is a multifaceted compound with significant industrial relevance. Its applications in pharmaceuticals, flavors, and sustainable chemistry make it a valuable asset for researchers and manufacturers. By addressing user queries such as "ethyl 2-oxobutanoate properties" and "ethyl acetoacetate uses," this article provides a comprehensive overview of its potential and market dynamics.